Cas no 2238821-33-3 (tert-Butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate)

• Product Name: tert-Butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate
• CAS No: 2238821-33-3
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5086369
• PubChem ID: 138579782
• Update Time: 2026-03-02

tert-Butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate
• tert-butyl N-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-yl}carbamate
• F76255
• BS-49192
• tert-butyl N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate
• 2238821-33-3
• SCHEMBL20938361
• CS-0529709

• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(15)13-8-6-14-9(16-7-8)4-5-12-14/h4-5,8H,6-7H2,1-3H3,(H,13,15)
• InChI Key： XEPWNCFRSBRQPY-UHFFFAOYSA-N
• SMILES： O1C2=CC=NN2CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.4

Additional information on tert-Butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate

Introduction to Tert-Butyl (6,7-Dihydro-5H-Pyrazolo[5,1-b][1,3]Oxazin-6-yl)Carbamate (CAS No. 2238821-33-3)

Tert-butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2238821-33-3, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The unique structural framework of this molecule, incorporating a pyrazolo[5,1-b][1,3]oxazine core, makes it a valuable candidate for further exploration in medicinal chemistry.

The pyrazolo[5,1-b][1,3]oxazine scaffold is known for its versatility in drug design due to its ability to interact with various biological targets. In particular, the 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl moiety has been studied for its potential in modulating enzyme activities and receptor interactions. The carbamate functional group at the 6-position enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the tert-butyl substituent at the carbamate group contributes to the stability of the molecule in physiological conditions, thereby improving its pharmacokinetic properties. This stability is crucial for ensuring effective drug delivery and prolonged therapeutic action.

In vitro studies have demonstrated that tert-butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate exhibits inhibitory activity against several key enzymes implicated in various diseases. For instance, preliminary research suggests that this compound may interfere with the activity of kinases and phosphodiesterases, which are critical in signal transduction pathways. Such interactions could potentially lead to therapeutic benefits in conditions like cancer and inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring the final product meets stringent quality standards.

One of the most compelling aspects of tert-butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate is its potential as a lead compound for drug development. Its unique structural features provide a foundation for designing analogs with enhanced biological activity and reduced toxicity. Researchers are exploring various modifications to the core structure to improve its pharmacological profile. For example, introducing additional functional groups or altering the substitution pattern can fine-tune its interactions with biological targets.

The role of this compound in drug discovery is further underscored by its compatibility with modern screening technologies. High-throughput screening (HTS) platforms have been utilized to rapidly assess the activity of this compound against large libraries of biological targets. These screens have identified promising leads that are being further optimized through structure-based drug design approaches.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. Tert-butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate is currently undergoing preclinical studies to evaluate its potential as a therapeutic agent. These studies aim to gather comprehensive data on its pharmacokinetics, pharmacodynamics, and safety profile before it can be considered for clinical trials.

The future prospects of this compound are bright, given its unique structural properties and potential therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like tert-butyl (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)carbamate are poised to play a significant role in next-generation pharmaceuticals.